![molecular formula C17H20N2O3S B2835850 ethyl 4-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate CAS No. 900002-53-1](/img/structure/B2835850.png)
ethyl 4-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
Overview
Description
The compound “ethyl 4-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate” is a chemical compound with a molecular formula of C16H19N3O2S . It is related to the class of compounds known as pyrimidines, which are characterized by a ring structure consisting of four carbon atoms and two nitrogen atoms .
Scientific Research Applications
- Thiazole derivatives, including compounds like CCG-311695, have been investigated for their antioxidant potential. These molecules scavenge free radicals and protect cells from oxidative damage. Their ability to neutralize reactive oxygen species (ROS) makes them relevant in combating oxidative stress-related diseases .
- Researchers have explored the antimicrobial effects of thiazole derivatives. CCG-311695 may exhibit antibacterial and antifungal properties, making it a candidate for drug development against infectious diseases .
- Thiazoles have shown promise as anti-inflammatory agents. CCG-311695 might modulate inflammatory pathways, potentially benefiting conditions like arthritis, asthma, or inflammatory bowel diseases .
- Compounds related to CCG-311695 have been evaluated for their antitumor activity. Thiazoles can interfere with cancer cell growth, making them interesting targets for cancer therapy .
- Thiazole derivatives, including CCG-311695, have been studied for their effects against Mycobacterium tuberculosis. These compounds may contribute to the fight against tuberculosis .
- Some thiazole-based molecules exhibit antidiabetic effects. CCG-311695 might influence glucose metabolism or insulin sensitivity, potentially aiding in diabetes management .
- While specific data on CCG-311695’s antiviral activity are scarce, thiazoles have been explored as potential antiviral agents. Further research is needed to determine its efficacy against specific viruses .
- Understanding the relationship between the structure of thiazole derivatives (such as CCG-311695) and their biological effects is crucial. Substituents at positions 2 and 4 significantly impact the compound’s activity. Researchers investigate how modifications affect interactions with target proteins .
Antioxidant Properties
Antibacterial and Antifungal Activities
Anti-Inflammatory Effects
Antitumor Potential
Antitubercular Activity
Antidiabetic Properties
Antiviral Potential
Structure-Activity Relationship (SAR)
Safety and Hazards
properties
IUPAC Name |
ethyl 4-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-5-22-16(20)14-12(4)18-17(21)19-15(14)23-9-13-8-10(2)6-7-11(13)3/h6-8H,5,9H2,1-4H3,(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPHQDUBFRSFCMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=O)N=C1SCC2=C(C=CC(=C2)C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate | |
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